Cas no 326881-87-2 (1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole)

• Product Name: 1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole
• CAS No: 326881-87-2
• MDL: MFCD02658220
• CID: 4646144
• Update Time: 2025-08-03

1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole

• MDL： MFCD02658220

1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole

1-(Thiophene-2-sulfonyl)-2,3-dihydro-1H-indole: A Comprehensive Overview

1-(Thiophene-2-sulfonyl)-2,3-dihydro-1H-indole, with the CAS number 326881-87-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene moiety and an indole scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiophene ring, a five-membered heterocyclic compound containing a sulfur atom, is known for its electron-rich nature and aromatic stability. This property makes it an attractive moiety in the design of bioactive molecules. The indole scaffold, on the other hand, is a well-known privileged structure in medicinal chemistry due to its widespread occurrence in natural products and its ability to modulate various biological targets. The combination of these two structural elements in 1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole results in a compound with a unique set of properties that can be exploited for various therapeutic purposes.

Recent studies have highlighted the potential of 1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The thiophene moiety contributes to the anti-inflammatory activity by interacting with key inflammatory mediators, while the indole scaffold enhances the analgesic effects by modulating pain receptors.

In addition to its anti-inflammatory and analgesic properties, 1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of signaling pathways such as MAPK and PI3K/Akt, which are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further development as a therapeutic agent. The solubility and stability of the compound have been optimized through various synthetic modifications, enhancing its suitability for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 1-(thiophene-2-sulfonyl)-2,3-dihydro-1H-indole (CAS number: 326881-87-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.